Cas no 52647-07-1 ((E)-Betamethasone-?17,20 21-Aldehyde)
52647-07-1 structure
Product Name:(E)-Betamethasone-?17,20 21-Aldehyde
CAS No:52647-07-1
MF:C22H27FO4
MW:374.445790529251
CID:387031
PubChem ID:3037498
Update Time:2025-04-19
(E)-Betamethasone-?17,20 21-Aldehyde Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4,17(20)-trien-21-al,9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)-
- BETAMETHASONE ENOL ALDEHYDE E ISOMER
- Betamethasone-(E)-enolaldehyde
- (2E)-2-[(8S,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-ylidene]-2-hydroxyacetaldehyde
- Pregna-1,4,17(20)-trien-21-al, 9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)-
- Betamethazone enol aldehyde E-isomer
- 52647-07-1
- (E)-Betamethasone-?17,20 21-Aldehyde
-
- Inchi: 1S/C22H27FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h6-7,9,11-12,15-16,18,26-27H,4-5,8,10H2,1-3H3/b19-17+/t12-,15-,16-,18-,20-,21-,22?/m0/s1
- InChI Key: TYYMPHSFTLTHRI-OHKLHEPBSA-N
- SMILES: FC12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)/C(=C(/C=O)\O)/[C@@]1(C)C[C@@H]2O)=O)C
Computed Properties
- Exact Mass: 374.189
- Monoisotopic Mass: 374.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 811
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: >220°C (dec.)
- Boiling Point: 566.3°Cat760mmHg
- Flash Point: 296.3°C
- Refractive Index: 1.589
- Solubility: Almost insoluble (0.028 g/l) (25 º C),
- Vapor Pressure: 0.0±3.5 mmHg at 25°C
(E)-Betamethasone-?17,20 21-Aldehyde Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
- Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere
(E)-Betamethasone-?17,20 21-Aldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B327145-2mg |
(E)-Betamethasone-?17,20 21-Aldehyde |
52647-07-1 | 2mg |
$ 85.00 | 2023-04-18 | ||
| TRC | B327145-5mg |
(E)-Betamethasone-?17,20 21-Aldehyde |
52647-07-1 | 5mg |
$ 193.00 | 2023-04-18 | ||
| TRC | B327145-10mg |
(E)-Betamethasone-?17,20 21-Aldehyde |
52647-07-1 | 10mg |
$ 368.00 | 2023-04-18 | ||
| TRC | B327145-25mg |
(E)-Betamethasone-?17,20 21-Aldehyde |
52647-07-1 | 25mg |
$ 849.00 | 2023-04-18 | ||
| A2B Chem LLC | AW55029-10mg |
Pregna-1,4,17(20)-trien-21-al,9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)- |
52647-07-1 | 10mg |
$1038.00 | 2024-04-19 |
(E)-Betamethasone-?17,20 21-Aldehyde Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
52647-07-1 ((E)-Betamethasone-?17,20 21-Aldehyde) Related Products
- 6762-45-4(Betamethasone-?17,20 21-Aldehyde(Mixture of Isomers))
- 28400-50-2(Flumethasone-∆17,20 21-Aldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk